N1-(4-chlorobenzyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-chlorobenzyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide, commonly known as CPOP, is a chemical compound that has been extensively researched in recent years due to its potential applications in the field of medicinal chemistry. CPOP is a member of the oxalamide family, which is known for its diverse range of biological activities, including antitumor, antibacterial, and antiviral properties.
Scientific Research Applications
- Anti-Tubercular Activity : A derivative containing an imidazole moiety (Scheme 29) was synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis strains . Further investigations into its mechanism of action and optimization could lead to new anti-TB agents.
Organic Synthesis and Chemical Transformations
The compound’s unique structure allows for diverse chemical transformations. Notably:
- C–C Bond Cleavage : N-(Pyridin-2-yl)amides can be synthesized from a-bromoketones and 2-aminopyridine under mild, metal-free conditions. The cleavage of C–C bonds is promoted by I2 and TBHP in toluene . This method provides a direct route to amides, bypassing traditional acyl halide-based approaches.
Biological Activity and Pharmacophores
Understanding the compound’s pharmacophoric features is crucial for drug design. Consider the following:
- COX Inhibition : Some derivatives containing similar structural motifs have shown selective binding to COX-2 receptors, making them potential candidates for anti-inflammatory drugs . Further exploration of this property could lead to novel anti-inflammatory agents.
properties
IUPAC Name |
N'-[(4-chlorophenyl)methyl]-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25ClN4O2/c1-15-12-19(6-9-23-15)26-10-7-17(8-11-26)14-25-21(28)20(27)24-13-16-2-4-18(22)5-3-16/h2-6,9,12,17H,7-8,10-11,13-14H2,1H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTCZFDSFHVOVJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-chlorobenzyl)-N2-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.